Cas no 21712-36-7 (N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide)

• Product Name: N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide
• CAS No: 21712-36-7
• MF: C₁₇H₁₄N₂O₂S₂
• MW: 342.435261249542
• CID: 5796469
• PubChem ID: 1536898
• Update Time: 2025-07-02

N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide
• SR-01000009668
• Oprea1_831889
• F0863-0122
• N-(4-oxo-2-thioxothiazolidin-3-yl)-2,2-diphenylacetamide
• SR-01000009668-1
• Z56783702
• 21712-36-7
• AKOS001034802

• Inchi： 1S/C17H14N2O2S2/c20-14-11-23-17(22)19(14)18-16(21)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,18,21)
• InChI Key： ZUOSJEINFGLFBA-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 342.04967004g/mol
• Monoisotopic Mass: 342.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide

Comprehensive Overview of N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide (CAS No. 21712-36-7)

The compound N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide (CAS No. 21712-36-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazolidinone core and diphenylacetamide moiety, makes it a subject of interest for its potential applications in drug development and medicinal chemistry. Researchers are particularly intrigued by its sulfanylidene group, which may contribute to its reactivity and biological activity.

In recent years, the demand for novel heterocyclic compounds like N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide has surged due to their versatility in addressing contemporary health challenges. For instance, the rise of antibiotic resistance has prompted scientists to explore new antimicrobial agents, and this compound's structural features suggest it could be a candidate for further investigation. Additionally, its potential role in anti-inflammatory and antioxidant applications aligns with current trends in preventive healthcare.

The synthesis of CAS No. 21712-36-7 involves multi-step organic reactions, often starting with the condensation of 2,2-diphenylacetic acid derivatives with thiazolidinone precursors. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for research purposes, particularly in high-throughput screening for bioactive molecules.

One of the most frequently asked questions about N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide revolves around its stability under various conditions. Studies indicate that the compound exhibits moderate stability in neutral pH environments but may degrade under extreme acidic or alkaline conditions. This property is crucial for researchers designing drug delivery systems or formulations that require controlled release mechanisms.

Another area of interest is the compound's potential bioavailability and metabolic pathways. Preliminary in vitro studies suggest that the thiazolidinone ring may undergo enzymatic modifications, which could influence its pharmacokinetic profile. Understanding these pathways is essential for optimizing its therapeutic efficacy and minimizing unwanted side effects, a topic frequently searched by pharmacologists and medicinal chemists.

From an industrial perspective, CAS No. 21712-36-7 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free reactions to produce this compound, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This approach not only enhances the compound's appeal but also addresses growing consumer and regulatory demands for sustainable practices.

In summary, N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-2,2-diphenylacetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications make it a valuable subject for ongoing research. As scientific inquiries into heterocyclic compounds continue to expand, this compound is likely to remain a focal point for innovation in drug discovery and beyond.